Melanocyte protein Pmel 17 precursor (44-57)
Description
Melanocyte protein PMEL; gp100; pmel 17
Scientific Research Applications
Chromosomal Mapping and Structural Analysis
Melanocyte protein Pmel 17 is expressed in melanocytes, with its expression correlating with melanin content. The amino acid sequence of Pmel 17 suggests it may be a membrane-associated protein. Chromosomal mapping has located the human Pmel 17 gene on chromosome 12 and its mouse homologue on chromosome 10, near the coat color locus si (silver) (Kwon et al., 1991).
Role in Melanosome Morphogenesis
Pmel 17 plays a key role in the early stages of melanosome formation, the organelles where melanin pigments are synthesized and stored. It undergoes proteolytic cleavage in a post-Golgi compartment, leading to the formation of insoluble, amyloid-like fibrils crucial for melanosome maturation (Berson et al., 2001).
Structural and Functional Analysis
Studies have shown that the Pmel 17 protein lacks known melanogenic catalytic activities and might contribute to melanogenesis as a structural protein. Its rapid degradation or processing indicates a dynamic role in melanosome function (Kobayashi et al., 1994).
Processing by Proprotein Convertases
Pmel 17 undergoes processing by proprotein convertases, crucial for its functional role in melanosome maturation. This processing is independent of the sequence identity of its unconventional proprotein convertase-cleavage motif (Leonhardt et al., 2011).
Role in Immune Recognition
Pmel 17 is involved in immune recognition, with specific peptides being epitopes for HLA-A3-restricted melanoma-reactive CTL. This suggests its potential in immunotherapy for a subset of melanoma patients (Skipper et al., 1996).
Amyloid Core Formation
The repeat domain of Pmel 17 forms the amyloid core, promoting melanin synthesis. This core is essential for the functional role of Pmel 17 in melanosome maturation and melanin formation (McGlinchey et al., 2009).
Influence on Melanosome Sorting
Pmel 17's glycosylation patterns influence its sorting and capacity to form fibrils. Alterations in glycosylation can affect melanosome maturation and pigmentation, indicating its role in cellular trafficking and melanosome function (Valencia et al., 2007).
Melanosome Transfer Evaluation
Pmel 17 can be used to evaluate melanosome transfer in melanocyte-keratinocyte co-cultures. This application is significant in researching the skin pigmentation process and the development of whitening compounds (Verdy et al., 2012).
Role in Melanin Synthesis
Pmel 17 is associated with 5,6,-dihydroxyindole-2-carboxylic acid (DHICA) converting activity, accelerating melanin formation. This highlights its functional role in melanin biosynthesis (Lee et al., 1996).
properties
sequence |
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source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Melanocyte protein Pmel 17 precursor (44-57) |
Origin of Product |
United States |
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